Cas no 55944-43-9 (1-Heptyne, 3-ethyl-)

• Product Name: 1-Heptyne, 3-ethyl-
• CAS No: 55944-43-9
• MF: C₉H₁₆
• MW: 124.223342895508
• CID: 350250
• PubChem ID: 11412373
• Update Time: 2025-04-19

1-Heptyne, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Heptyne, 3-ethyl-
• 3-ethylhept-1-yne
• 3-Ethyl-hept-1-yne
• ZSFABVOIAIIPSQ-UHFFFAOYSA-N
• 3-ethyl-1-heptyne
• DTXSID60464982
• 55944-43-9

• Inchi： 1S/C9H16/c1-4-7-8-9(5-2)6-3/h2,9H,4,6-8H2,1,3H3
• InChI Key： ZSFABVOIAIIPSQ-UHFFFAOYSA-N
• SMILES： C(CCC)C(C#C)CC

Computed Properties

• Exact Mass: 124.12528
• Monoisotopic Mass: 124.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0